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Compound of Interest

Compound Name: 8alpha-Hydroxy-alpha-gurjunene

Cat. No.: B589337

For Researchers, Scientists, and Drug Development Professionals

Introduction

8a-Hydroxy-a-gurjunene is a sesquiterpenoid, a class of naturally occurring organic
compounds composed of three isoprene units. While its chemical structure and basic
properties are known, a comprehensive review of the scientific literature reveals a significant
lack of in-depth research on this particular compound. This guide summarizes the currently
available information and highlights the considerable gaps in our understanding of its history,
synthesis, and biological activity.

Chemical and Physical Properties

The fundamental chemical properties of 8a-hydroxy-a-gurjunene have been established and
are primarily available through chemical supplier databases.
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Property Value Source
CAS Number 70206-70-1 [11[2]
Molecular Formula C15H240 [2]
Molecular Weight 220.4 g/mol [2]
Purity >98% (as offered by suppliers)  [2]
Storage Temperature -20°C [2]

History and Discovery

The history of the discovery and first isolation of 8a-hydroxy-a-gurjunene is not well-
documented in readily accessible scientific literature. While the related compound, a-
gurjunene, is a known constituent of various plants, the specific details surrounding the initial
identification and characterization of its 8a-hydroxy derivative remain obscure. Further
investigation into older or more specialized phytochemical journals may be required to uncover
this information.

Synthesis and Isolation

Detailed experimental protocols for the chemical synthesis of 8a-hydroxy-a-gurjunene are not
available in the current body of scientific literature. Similarly, while it is presumed to be a
naturally occurring compound, specific, reproducible protocols for its isolation from plant or
marine sources are not described in the searched databases. General methods for the isolation
of sesquiterpenoids from natural sources typically involve extraction with organic solvents
followed by various chromatographic techniques, but a protocol tailored to 8a-hydroxy-a-
gurjunene has not been published.

Biological Activity and Signaling Pathways

There is a significant lack of data regarding the biological activity of 8a-hydroxy-a-gurjunene.
One chemical supplier notes its intended use for studying "Signaling Inhibitors, Biological
activities or Pharmacological activities," but provides no specific data or references to support
this.[1] Extensive searches for studies investigating its effects on biological systems, including
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any potential signaling pathways, have yielded no results. Therefore, no quantitative data on its
biological effects or diagrams of associated signaling pathways can be provided at this time.

Experimental Workflows

Due to the absence of published research detailing the synthesis, isolation, or biological
evaluation of 8a-hydroxy-a-gurjunene, it is not possible to provide a diagram of a typical
experimental workflow for studying this compound. A hypothetical workflow would likely follow
standard natural product chemistry and pharmacology procedures, as outlined in the diagram
below.

Hypothetical Research Workflow for 8a-Hydroxy-a-gurjunene

Discovery & Isolation

Natural Source Extraction qu\allun & Punﬁca\wn]—»(suucmre E\ucwdauur)

Synthesis ‘

[Relmsynmeuc Ana\ys\sj—b(symheuc Route stelopmen)—b(Execuuun & opumzamD—»Gwﬁcauan & ChavaclsnzauoD

* Biological Evaluation

i
En vitro assays)—»[Mechamsm of Action smdua]—»En vivo stud\esj

Click to download full resolution via product page

Caption: A generalized and hypothetical workflow for the research and development of a
natural product like 8a-hydroxy-a-gurjunene.

Conclusion

8a-Hydroxy-a-gurjunene remains a largely uncharacterized natural product. While its basic
chemical identity is established, there is a clear and substantial gap in the scientific literature
concerning its history, synthesis, and, most critically, its biological activity. The information
available is insufficient to provide a comprehensive technical guide as requested. This lack of
data presents an opportunity for future research to explore the potential properties and
applications of this obscure sesquiterpenoid. Further phytochemical investigations of plants
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known to produce gurjunenes may lead to the re-isolation of this compound, paving the way for
detailed biological and pharmacological studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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